Cas no 88373-13-1 (Benzoic acid, 2-(2-aminophenoxy)-)

Benzoic acid, 2-(2-aminophenoxy)- structure
88373-13-1 structure
Product Name:Benzoic acid, 2-(2-aminophenoxy)-
CAS No:88373-13-1
MF:C13H11NO3
MW:229.231343507767
CID:634947
PubChem ID:21461060
Update Time:2025-04-19

Benzoic acid, 2-(2-aminophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(2-aminophenoxy)-
    • 2-(2-aminophenoxy)benzoic acid
    • SCHEMBL2191708
    • KQLBYMZZENFURT-UHFFFAOYSA-N
    • DTXSID90614271
    • 88373-13-1
    • Inchi: 1S/C13H11NO3/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8H,14H2,(H,15,16)
    • InChI Key: KQLBYMZZENFURT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1N)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 229.07389321g/mol
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 72.6Ų
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